(3-Aminophenyl)(1-azepanyl)methanone

• IUPAC Name: (3-aminophenyl)-(azepan-1-yl)methanone
• InChI: InChI=1S/C13H18N2O/c14-12-7-5-6-11(10-12)13(16)15-8-3-1-2-4-9-15/h5-7,10H,1-4,8-9,14H2
• InChI Key: HYPNOUVIFRUUJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC(=CC=C2)N
• Molecular Formula: C13H18N2O
• DSSTOX Substance ID: DTXSID10586123
• Molecular Weight: 218.29 g/mol
• CAS No.: 401646-91-1

Description

(3-Aminophenyl)(1-azepanyl)methanone is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• A comprehensive analysis and identification of the compound as an azepane isomer of AM-2233 in commercial products was conducted through various spectroscopic methods, highlighting its relevance in forensic toxicology and chemical analysis (Nakajima et al., 2012).
• The molecule was utilized in the environmentally friendly synthesis of (2-aminophenyl)(naphthalen-2-yl)methanones, showcasing an innovative photoinduced intramolecular rearrangement process offering broad substrate scope and high atom efficiency (Jing et al., 2018).

Biological and Medicinal Research

• A derivative, 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone, exhibited significant inhibition of cancer cell proliferation, indicating potential medicinal applications in oncology (Tang & Fu, 2018).
• The derivatives of the compound were involved in the synthesis of oxindoles, compounds known for their presence in various natural products and pharmaceutically active compounds (Amaya, Kurata, & Hirao, 2016).

Material Science and Chemical Properties

• The compound's derivatives were used to synthesize novel organic compounds with potential applications in material science, characterized by DFT calculation and spectral characterization (Enbaraj et al., 2021).
• The compound’s structural and environmental effects on spectroscopic properties were studied, providing insights into its behavior in different conditions, potentially influencing the design of materials with specific optical properties (Al-Ansari, 2016).